N-(1-benzyl-1H-pyrazol-3-yl)-2-pyridinecarboxamide

• IUPAC Name: N-(1-benzylpyrazol-3-yl)pyridine-2-carboxamide
• InChI: InChI=1S/C16H14N4O/c21-16(14-8-4-5-10-17-14)18-15-9-11-20(19-15)12-13-6-2-1-3-7-13/h1-11H,12H2,(H,18,19,21)
• InChI Key: ZPHDWXDARVMMSV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN2C=CC(=N2)NC(=O)C3=CC=CC=N3
• Molecular Formula: C16H14N4O
• Molecular Weight: 278.31 g/mol

Description

N-(1-benzyl-1H-pyrazol-3-yl)-2-pyridinecarboxamide, also known as BPP, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. BPP is a pyrazole-pyridine hybrid molecule that has been synthesized using various methods.

Mechanism of Action

The mechanism of action of N-(1-benzyl-1H-pyrazol-3-yl)-2-pyridinecarboxamide is not fully understood, but it is believed to involve the inhibition of various signaling pathways, including the NF-κB and PI3K/Akt pathways. N-(1-benzyl-1H-pyrazol-3-yl)-2-pyridinecarboxamide has also been shown to inhibit the activity of various enzymes, including MMP-2 and MMP-9, which are involved in tumor invasion and metastasis.
Biochemical and physiological effects:
N-(1-benzyl-1H-pyrazol-3-yl)-2-pyridinecarboxamide has been shown to have a wide range of biochemical and physiological effects. N-(1-benzyl-1H-pyrazol-3-yl)-2-pyridinecarboxamide has been shown to inhibit the production of pro-inflammatory cytokines, including TNF-α and IL-6. N-(1-benzyl-1H-pyrazol-3-yl)-2-pyridinecarboxamide has also been shown to inhibit the proliferation of tumor cells and induce apoptosis. N-(1-benzyl-1H-pyrazol-3-yl)-2-pyridinecarboxamide has also been shown to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

N-(1-benzyl-1H-pyrazol-3-yl)-2-pyridinecarboxamide has several advantages for lab experiments, including its relative ease of synthesis and its low toxicity. However, N-(1-benzyl-1H-pyrazol-3-yl)-2-pyridinecarboxamide also has some limitations, including its poor solubility in water and its relatively short half-life in vivo.

Future Directions

There are several future directions for the study of N-(1-benzyl-1H-pyrazol-3-yl)-2-pyridinecarboxamide. One future direction is the development of more effective synthesis methods for N-(1-benzyl-1H-pyrazol-3-yl)-2-pyridinecarboxamide. Another future direction is the study of the pharmacokinetics and pharmacodynamics of N-(1-benzyl-1H-pyrazol-3-yl)-2-pyridinecarboxamide in vivo. Additionally, the potential therapeutic applications of N-(1-benzyl-1H-pyrazol-3-yl)-2-pyridinecarboxamide in the treatment of various diseases, including neurodegenerative disorders and cancer, should be further explored.

Synthesis Methods

N-(1-benzyl-1H-pyrazol-3-yl)-2-pyridinecarboxamide has been synthesized using various methods, including the reaction of 3-amino-1-benzyl-1H-pyrazole with 2-pyridinecarboxylic acid, and the reaction of 2-chloronicotinic acid with 3-amino-1-benzyl-1H-pyrazole. The synthesis of N-(1-benzyl-1H-pyrazol-3-yl)-2-pyridinecarboxamide is a multi-step process that involves several chemical reactions and purification steps.

Scientific Research Applications

N-(1-benzyl-1H-pyrazol-3-yl)-2-pyridinecarboxamide has been studied extensively for its potential therapeutic applications. N-(1-benzyl-1H-pyrazol-3-yl)-2-pyridinecarboxamide has been shown to have anti-inflammatory, anti-tumor, and anti-angiogenic properties. N-(1-benzyl-1H-pyrazol-3-yl)-2-pyridinecarboxamide has also been studied for its potential use in the treatment of Parkinson's disease, Alzheimer's disease, and other neurodegenerative disorders.